Cas no 74350-31-5 (spirost-5-en-3-yl hexopyranosyl-(1->2)-6-deoxyhexopyranosyl-(1->6)hexopyranoside)
74350-31-5 structure
Product Name:spirost-5-en-3-yl hexopyranosyl-(1->2)-6-deoxyhexopyranosyl-(1->6)hexopyranoside
CAS No:74350-31-5
MF:C45H72O17
MW:885.042996406555
CID:1767227
PubChem ID:156784
Update Time:2024-03-01
spirost-5-en-3-yl hexopyranosyl-(1->2)-6-deoxyhexopyranosyl-(1->6)hexopyranoside Chemical and Physical Properties
Names and Identifiers
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- spirost-5-en-3-yl hexopyranosyl-(1->2)-6-deoxyhexopyranosyl-(1->6)hexopyranoside
- AC1L4GTE
- CHEBI:191590
- 74350-31-5
- GRAECUNIN G
- DTXSID40995885
- 2-[4,5-dihydroxy-6-methyl-2-[[3,4,5-trihydroxy-6-(5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-yl)oxyoxan-2-yl]methoxy]oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- alpha-D-Glucopyranoside, (3beta,25R)-spirost-5-en-3-ylO-alpha-D-glucopyranosyl-(1-2)-O-6-deoxy-alpha-L-mannopyranosyl-(1-6)-
-
- Inchi: 1S/C45H72O17/c1-19-8-13-45(56-17-19)20(2)30-27(62-45)15-26-24-7-6-22-14-23(9-11-43(22,4)25(24)10-12-44(26,30)5)58-40-37(53)35(51)33(49)29(60-40)18-55-42-39(36(52)31(47)21(3)57-42)61-41-38(54)34(50)32(48)28(16-46)59-41/h6,19-21,23-42,46-54H,7-18H2,1-5H3
- InChI Key: CLTHDRYPLHEQEI-UHFFFAOYSA-N
- SMILES: O1C2(CCC(C)CO2)C(C)C2C1CC1C3CC=C4CC(CCC4(C)C3CCC12C)OC1C(C(C(C(COC2C(C(C(C(C)O2)O)O)OC2C(C(C(C(CO)O2)O)O)O)O1)O)O)O
Computed Properties
- Exact Mass: 884.47695082g/mol
- Monoisotopic Mass: 884.47695082g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 62
- Rotatable Bond Count: 8
- Complexity: 1620
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 26
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 256Ų
Experimental Properties
- Density: 1.42
- Melting Point: 123-125°C
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.622
spirost-5-en-3-yl hexopyranosyl-(1->2)-6-deoxyhexopyranosyl-(1->6)hexopyranoside Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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